Cas no 1035808-71-9 (1-Chloro-3-ethoxy-2,2-dimethylpropane)

• Product Name: 1-Chloro-3-ethoxy-2,2-dimethylpropane
• CAS No: 1035808-71-9
• MF: C₇H₁₅ClO
• MW: 150.646401643753
• CID: 5281997
• Update Time: 2025-06-28

1-Chloro-3-ethoxy-2,2-dimethylpropane Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3-ethoxy-2,2-dimethylpropane
• Propane, 1-chloro-3-ethoxy-2,2-dimethyl-
• 1-Chloro-3-ethoxy-2,2-dimethylpropane

• Inchi： 1S/C7H15ClO/c1-4-9-6-7(2,3)5-8/h4-6H2,1-3H3
• InChI Key： OVRANHCOJRCERH-UHFFFAOYSA-N
• SMILES： ClCC(C)(C)COCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 71.3
• XLogP3: 2.2
• Topological Polar Surface Area: 9.2

Additional information on 1-Chloro-3-ethoxy-2,2-dimethylpropane

Professional Introduction to Compound with CAS No. 1035808-71-9 and Product Name: 1-Chloro-3-ethoxy-2,2-dimethylpropane

The compound with the CAS number 1035808-71-9 is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. The product name, 1-Chloro-3-ethoxy-2,2-dimethylpropane, provides a detailed structural description of the compound, highlighting its chloro and ethoxy functional groups, as well as its dimethyl substitution pattern. This unique molecular architecture makes it a versatile intermediate in the synthesis of various pharmacologically active compounds.

In recent years, the demand for high-quality intermediates in drug development has surged, driven by the need for more efficient and sustainable synthetic routes. The compound 1-Chloro-3-ethoxy-2,2-dimethylpropane has emerged as a valuable building block in this context. Its structural features allow for facile modifications, enabling chemists to explore diverse chemical transformations. These transformations are crucial for the development of novel therapeutic agents that target a wide range of diseases.

One of the most compelling aspects of 1-Chloro-3-ethoxy-2,2-dimethylpropane is its role in the synthesis of complex heterocyclic compounds. Heterocycles are an integral part of many drugs due to their ability to mimic natural biological structures and interact with biological targets. The chloro and ethoxy groups in this compound provide reactive sites that can be selectively functionalized, allowing for the construction of intricate molecular frameworks. This capability is particularly valuable in the design of antiviral and anticancer agents, where precise molecular architecture is often critical for efficacy.

Recent advancements in catalytic methods have further enhanced the utility of 1-Chloro-3-ethoxy-2,2-dimethylpropane as a synthetic intermediate. Transition-metal-catalyzed reactions, such as cross-coupling reactions and hydrogenations, have enabled chemists to construct complex molecules with remarkable efficiency. These methods not only improve yields but also reduce the environmental impact of chemical synthesis. The ability to perform these reactions under mild conditions is particularly advantageous, as it minimizes side reactions and byproduct formation.

The pharmaceutical industry has also been exploring green chemistry principles to develop more sustainable synthetic processes. 1-Chloro-3-ethoxy-2,2-dimethylpropane fits well within this paradigm due to its compatibility with solvent-free reactions and its amenability to biocatalytic transformations. Biocatalysts, such as enzymes and microbial systems, offer an environmentally friendly alternative to traditional chemical synthesis. They operate under mild conditions and can often catalyze reactions that are difficult to achieve using chemical reagents alone.

In addition to its pharmaceutical applications, 1-Chloro-3-ethoxy-2,2-dimethylpropane has shown promise in materials science research. Its unique structural features make it a suitable candidate for the development of novel polymers and coatings. These materials can exhibit enhanced mechanical properties or specific chemical functionalities, making them valuable in various industrial applications. The ability to tailor these materials at the molecular level allows researchers to design products with tailored properties that meet specific performance requirements.

The synthesis of 1-Chloro-3-ethoxy-2,2-dimethylpropane itself is a testament to the progress in organic synthesis methodologies. Modern techniques such as flow chemistry and microwave-assisted synthesis have streamlined its production process, making it more accessible to researchers worldwide. These techniques not only improve reaction times but also enhance safety by minimizing exposure to hazardous conditions. The scalability of these synthetic routes is crucial for meeting the growing demand for high-quality intermediates in drug development.

Future research directions for 1-Chloro-3-ethoxy-2,2-dimethylpropane may focus on expanding its applications in medicinal chemistry and materials science. Exploration of novel synthetic pathways could lead to more efficient production methods and new derivatives with enhanced properties. Collaborative efforts between academia and industry will be essential in driving these advancements forward. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists can unlock the full potential of this versatile compound.